Cas no 2171876-03-0 (bicyclo3.2.0heptane-3-thiol)
bicyclo3.2.0heptane-3-thiol Chemical and Physical Properties
Names and Identifiers
-
- bicyclo3.2.0heptane-3-thiol
- bicyclo[3.2.0]heptane-3-thiol
- 2171876-03-0
- EN300-1289554
-
- Inchi: 1S/C7H12S/c8-7-3-5-1-2-6(5)4-7/h5-8H,1-4H2
- InChI Key: AHAIEYLBKAHQGB-UHFFFAOYSA-N
- SMILES: SC1CC2CCC2C1
Computed Properties
- Exact Mass: 128.06597156g/mol
- Monoisotopic Mass: 128.06597156g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 88.6
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 1Ų
bicyclo3.2.0heptane-3-thiol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1289554-1.0g |
bicyclo[3.2.0]heptane-3-thiol |
2171876-03-0 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-1289554-50mg |
bicyclo[3.2.0]heptane-3-thiol |
2171876-03-0 | 50mg |
$768.0 | 2023-10-01 | ||
| Enamine | EN300-1289554-100mg |
bicyclo[3.2.0]heptane-3-thiol |
2171876-03-0 | 100mg |
$804.0 | 2023-10-01 | ||
| Enamine | EN300-1289554-250mg |
bicyclo[3.2.0]heptane-3-thiol |
2171876-03-0 | 250mg |
$840.0 | 2023-10-01 | ||
| Enamine | EN300-1289554-500mg |
bicyclo[3.2.0]heptane-3-thiol |
2171876-03-0 | 500mg |
$877.0 | 2023-10-01 | ||
| Enamine | EN300-1289554-1000mg |
bicyclo[3.2.0]heptane-3-thiol |
2171876-03-0 | 1000mg |
$914.0 | 2023-10-01 | ||
| Enamine | EN300-1289554-2500mg |
bicyclo[3.2.0]heptane-3-thiol |
2171876-03-0 | 2500mg |
$1791.0 | 2023-10-01 | ||
| Enamine | EN300-1289554-5000mg |
bicyclo[3.2.0]heptane-3-thiol |
2171876-03-0 | 5000mg |
$2650.0 | 2023-10-01 | ||
| Enamine | EN300-1289554-10000mg |
bicyclo[3.2.0]heptane-3-thiol |
2171876-03-0 | 10000mg |
$3929.0 | 2023-10-01 |
bicyclo3.2.0heptane-3-thiol Related Literature
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
-
Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
Additional information on bicyclo3.2.0heptane-3-thiol
Chemical Profile of Bicyclo3.2.0heptane-3-thiol (CAS No: 2171876-03-0)
Bicyclo3.2.0heptane-3-thiol, identified by the Chemical Abstracts Service Number (CAS No) 2171876-03-0, is a significant compound in the field of organic chemistry and pharmaceutical research. This bicyclic thiol derivative has garnered attention due to its unique structural framework and potential applications in medicinal chemistry and material science. The compound’s structure, featuring a seven-membered ring system with two fused rings and a thiol (-SH) functional group at the third position, makes it a versatile scaffold for further chemical modifications and biological investigations.
The molecular architecture of bicyclo3.2.0heptane-3-thiol contributes to its distinctive chemical properties, including reactivity, solubility, and stability under various conditions. The presence of the thiol group enhances its ability to participate in hydrogen bonding interactions, which is crucial for its potential role in drug design and development. This feature allows the compound to interact with biological targets such as enzymes and receptors, making it a promising candidate for therapeutic applications.
In recent years, there has been growing interest in thiol-containing compounds due to their broad spectrum of biological activities. Thioles have been extensively studied for their roles in antioxidant mechanisms, enzyme inhibition, and as intermediates in the synthesis of more complex molecules. The structural motif of bicyclo3.2.0heptane-3-thiol aligns well with these trends, offering a platform for innovative drug discovery efforts.
One of the most compelling aspects of bicyclo3.2.0heptane-3-thiol is its potential as a building block for more complex pharmacophores. Researchers have leveraged similar bicyclic structures to develop novel compounds with enhanced pharmacological properties. The thiol group at the third position provides a reactive site for further functionalization, enabling the creation of derivatives with tailored biological activities. This flexibility makes bicyclo3.2.0heptane-3-thiol an invaluable asset in synthetic chemistry and drug development pipelines.
Recent studies have highlighted the importance of thiol-based compounds in addressing various therapeutic challenges. For instance, thioles have been investigated for their potential in treating neurological disorders, cardiovascular diseases, and inflammatory conditions. The unique structural features of bicyclo3.2.0heptane-3-thiol suggest that it may exhibit similar benefits when appropriately modified and tested in preclinical models. Its ability to modulate biological pathways through redox-sensitive interactions positions it as a candidate for developing next-generation therapeutics.
The synthesis of bicyclo3.2.0heptane-3-thiol presents both challenges and opportunities for chemists working in medicinal chemistry and industrial research. The compound’s bicyclic nature requires precise control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have made it increasingly feasible to access complex heterocyclic compounds like this one, paving the way for more efficient production processes.
From a material science perspective, bicyclo3.2.0heptane-3-thiol also holds promise beyond pharmaceutical applications. Its structural rigidity and functional group density make it suitable for use as a precursor in the development of advanced materials, such as polymers with specialized properties or catalysts with enhanced performance characteristics.
The future direction of research involving bicyclo3.2.0heptane-3-thiol will likely focus on expanding its chemical space through combinatorial chemistry approaches and high-throughput screening techniques. These methods will enable researchers to rapidly generate libraries of derivatives with diverse pharmacological profiles, accelerating the discovery process.
In conclusion,Bicyclo3.2.0heptane-3-thiol (CAS No: 2171876-03-0) represents a fascinating compound with significant potential across multiple scientific disciplines。 Its unique structural features、reactive capabilities、and versatility make it an attractive scaffold for further exploration。 As research continues to uncover new applications,this compound is poised to play an important role in advancing both medicinal chemistry and material science frontiers。
2171876-03-0 (bicyclo3.2.0heptane-3-thiol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)